3-[4-(2-Fluorophenyl)piperazin-1-yl]-1-methylpyrrolidin-2-one

• IUPAC Name: 3-[4-(2-fluorophenyl)piperazin-1-yl]-1-methylpyrrolidin-2-one
• InChI: InChI=1S/C15H20FN3O/c1-17-7-6-14(15(17)20)19-10-8-18(9-11-19)13-5-3-2-4-12(13)16/h2-5,14H,6-11H2,1H3
• InChI Key: UGNJDQWFXFOFBD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C1=O)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C15H20FN3O
• Molecular Weight: 277.34 g/mol

Description

The compound “3-[4-(2-Fluorophenyl)piperazin-1-yl]-1-methylpyrrolidin-2-one” is a novel inhibitor of Equilibrative Nucleoside Transporters (ENTs), which play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy. It is more selective to ENT2 than to ENT1.

Molecular Structure Analysis

The molecular structure of this compound is complex, involving a fluorophenyl moiety next to a piperazine ring. The presence of a halogen substitute, regardless of the position, in the fluorophenyl moiety next to the piperazine ring is essential for the inhibitory effects on ENT1 and ENT2.

Scientific Research Applications

Nucleoside Transporter Inhibition

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Anticancer Potential

• Derivatives of FPMINT have been explored for their anticancer properties. .

Antimicrobial Activity

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Critical Micelle Concentration (CMC) Studies

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Mechanism of Action

Target of Action

The primary target of 3-[4-(2-Fluorophenyl)piperazin-1-yl]-1-methylpyrrolidin-2-one is the Equilibrative Nucleoside Transporters (ENTs), which play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy . The compound has been shown to be more selective to ENT2 than to ENT1 .

Mode of Action

The compound interacts with its targets, the ENTs, by inhibiting their function. It reduces the maximum rate (Vmax) of uridine uptake in ENT1 and ENT2 without affecting the Michaelis constant (Km), indicating that it acts as a non-competitive inhibitor . This means that the compound binds to a site on the ENTs that is different from the active site, changing the shape of the transporters and reducing their activity.

Biochemical Pathways

The inhibition of ENTs affects the nucleoside transport pathways. ENTs are responsible for the transport of nucleosides across cell membranes, which is crucial for nucleotide synthesis and the regulation of adenosine function . By inhibiting ENTs, the compound disrupts these pathways, potentially affecting cellular processes that rely on nucleotide synthesis and adenosine regulation.

Result of Action

The molecular effect of the compound’s action is the inhibition of ENTs, leading to reduced nucleoside transport. This can have various cellular effects, depending on the specific roles of nucleosides in the cells affected. For example, it could potentially affect nucleotide synthesis and adenosine regulation, impacting processes such as DNA replication, RNA transcription, and cellular signaling .